Cas no 219724-47-7 (Propanamide, 3-(acetylamino)-)

Propanamide, 3-(acetylamino)- structure
Propanamide, 3-(acetylamino)- structure
Product Name:Propanamide, 3-(acetylamino)-
CAS No:219724-47-7
MF:C5H10N2O2
MW:130.145101070404
CID:1405054
PubChem ID:21238874
Update Time:2025-04-20

Propanamide, 3-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-(acetylamino)-
    • 3-acetamidopropanamide
    • N~3~-Acetyl-beta-alaninamide
    • 3-(Acetylamino)propanamide
    • AKOS003615917
    • DTXSID80611537
    • SCHEMBL751437
    • Ac-beta-Ala-NH2
    • N-Acetyl-beta-alanine amide
    • 219724-47-7
    • Inchi: 1S/C5H10N2O2/c1-4(8)7-3-2-5(6)9/h2-3H2,1H3,(H2,6,9)(H,7,8)
    • InChI Key: BHPBDSRHYYCQQO-UHFFFAOYSA-N
    • SMILES: O=C(CCNC(C)=O)N

Computed Properties

  • Exact Mass: 130.0743
  • Monoisotopic Mass: 130.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.19
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